3-chloro-4-ethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 3-chloro-4-ethoxy-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide
• InChI: InChI=1S/C21H16ClN3O3/c1-2-27-18-5-3-14(11-16(18)22)20(26)24-15-4-6-19-17(12-15)25-21(28-19)13-7-9-23-10-8-13/h3-12H,2H2,1H3,(H,24,26)
• InChI Key: SUHUEOKUWLOXBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4)Cl
• Molecular Formula: C21H16ClN3O3
• Molecular Weight: 393.8 g/mol

Description

3-chloro-4-ethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that belongs to the class of benzoxazole derivatives. It has been extensively studied for its potential applications in various scientific research fields.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. It also inhibits the activity of protein kinase C, which is involved in various signaling pathways.
Biochemical and Physiological Effects:
3-chloro-4-ethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating various cell death pathways. It also has potential as a therapeutic agent for the treatment of Alzheimer's disease due to its ability to reduce the aggregation of amyloid-beta peptides.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-ethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments include its ability to inhibit the activity of various enzymes and signaling pathways, which makes it a useful tool for studying the regulation of gene expression and signaling pathways. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 3-chloro-4-ethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide. One direction is the study of its potential as a therapeutic agent for the treatment of Alzheimer's disease. Another direction is the study of its potential as a chemotherapeutic agent for the treatment of cancer. Further studies are also needed to determine its safety and efficacy in animal and human trials.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide involves the reaction of 4-ethoxy-2-aminopyridine with 3-chloro-4-fluoroaniline in the presence of a base, followed by the cyclization of the resulting intermediate with 2-hydroxybenzoyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-chloro-4-ethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide has been studied for its potential applications in various scientific research fields. It has been shown to exhibit anticancer activity by inhibiting the proliferation of cancer cells. It also has potential as a therapeutic agent for the treatment of Alzheimer's disease due to its ability to inhibit the aggregation of amyloid-beta peptides.